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Compound of Interest

Compound Name: Chromium carbonate

Cat. No.: B3342692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of chromium carbonate,

focusing on its chemical properties, synthesis protocols, and its relevance in various research

and industrial applications, including the pharmaceutical sector. This document is intended to

be a valuable resource for professionals in drug development, materials science, and chemical

research.

Introduction to Chromium Carbonate
Chromium carbonate is an inorganic compound that exists in different oxidation states, with

chromium(III) carbonate being the most stable and common form. The properties and

applications of chromium carbonate are highly dependent on the oxidation state of the

chromium ion. This guide will primarily focus on chromium(III) carbonate, with additional

information on other potential forms.

Chemical Identification and Properties
A clear understanding of the fundamental chemical and physical properties of chromium
carbonates is essential for their effective application in research and development. The

following tables summarize the key data for chromium(III) carbonate and the less common

chromium(II) carbonate.
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Table 1: Chemical Formula and CAS Numbers of
Chromium Carbonates

Compound Name Chemical Formula CAS Number

Chromium(III) Carbonate Cr₂ (CO₃)₃ 29689-14-3[1]

Chromium(II) Carbonate CrCO₃ Not readily available

Table 2: Physical and Chemical Properties of
Chromium(III) Carbonate

Property Value

Molecular Weight 284.01 g/mol [1]

Appearance Blue-green or light green crystals or powder[2]

Solubility Insoluble in water, soluble in mineral acids[3]

Chromium Content 50-55%[1][2]

Synthesis of Chromium(III) Carbonate: Experimental
Protocol
The synthesis of chromium(III) carbonate can be achieved through a precipitation reaction. The

following protocol is based on a patented method, providing a reliable procedure for laboratory-

scale synthesis.

Experimental Workflow for Chromium(III) Carbonate
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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